Cas no 1361531-27-2 (2-Amino-3,2',3',6'-tetrachlorobiphenyl)

• Product Name: 2-Amino-3,2',3',6'-tetrachlorobiphenyl
• CAS No: 1361531-27-2
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4995664
• Update Time: 2025-05-30

2-Amino-3,2',3',6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,2',3',6'-tetrachlorobiphenyl

• Inchi： 1S/C12H7Cl4N/c13-7-4-5-8(14)11(16)10(7)6-2-1-3-9(15)12(6)17/h1-5H,17H2
• InChI Key： RDUVLKRICKEQAD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC=C(C=1N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.7
• Topological Polar Surface Area: 26

Additional information on 2-Amino-3,2',3',6'-tetrachlorobiphenyl

Introduction to 2-Amino-3,2',3',6'-tetrachlorobiphenyl (CAS No. 1361531-27-2)

2-Amino-3,2',3',6'-tetrachlorobiphenyl (CAS No. 1361531-27-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, environmental chemistry, and pharmaceutical research. This compound is characterized by its biphenyl core with specific chloro and amino substitutions, which confer distinct physical and chemical properties.

The biphenyl core of 2-Amino-3,2',3',6'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond. The presence of four chlorine atoms at the 3, 2', 3', and 6' positions imparts significant stability and hydrophobicity to the molecule. Additionally, the amino group at the 2-position introduces a polar functional group, which can participate in hydrogen bonding and other intermolecular interactions. These features make 2-Amino-3,2',3',6'-tetrachlorobiphenyl an interesting candidate for various scientific investigations.

Recent studies have explored the synthesis of 2-Amino-3,2',3',6'-tetrachlorobiphenyl using advanced organic chemistry techniques. One notable method involves the coupling of substituted chlorobenzene derivatives followed by selective amination. This approach allows for precise control over the substitution pattern and ensures high purity of the final product. The synthetic route has been optimized to improve yield and reduce by-products, making it suitable for large-scale production.

In the realm of materials science, 2-Amino-3,2',3',6'-tetrachlorobiphenyl has shown promise as a building block for the development of novel polymers and composites. Its unique combination of hydrophobicity and polar functionality can enhance the mechanical properties and thermal stability of these materials. For instance, researchers have synthesized polymeric materials incorporating 2-Amino-3,2',3',6'-tetrachlorobiphenyl units that exhibit improved tensile strength and resistance to environmental degradation.

Environmental chemistry is another area where 2-Amino-3,2',3',6'-tetrachlorobiphenyl has been studied extensively. Due to its chlorine content and aromatic structure, this compound can persist in the environment and may have potential ecological impacts. Studies have focused on understanding its fate and transport in soil and water systems. Research has shown that 2-Amino-3,2',3',6'-tetrachlorobiphenyl can be biodegraded by certain microorganisms under specific conditions, although its persistence remains a concern in certain environments.

In the pharmaceutical industry, 2-Amino-3,2',3',6'-tetrachlorobiphenyl has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit anti-inflammatory properties due to its ability to modulate specific signaling pathways involved in inflammation. Additionally, there is ongoing research to explore its potential as a lead compound for developing new therapeutic agents targeting inflammatory diseases.

The safety profile of 2-Amino-3,2',3',6'-tetrachlorobiphenyl is an important consideration in its application across different fields. Toxicological studies have been conducted to assess its effects on human health and the environment. While no major toxic effects have been reported at low concentrations, further research is needed to fully understand its long-term impacts.

In conclusion, 2-Amino-3,2',3',6'-tetrachlorobiphenyl (CAS No. 1361531-27-2) is a versatile compound with a wide range of potential applications in materials science, environmental chemistry, and pharmaceutical research. Its unique chemical structure provides a foundation for further scientific exploration and development of innovative solutions in these fields.